Cas no 1805240-61-2 (5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid
• CAS No: 1805240-61-2
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864413
• Update Time: 2025-05-24

5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-2-4(9)6(8(13)14)12-5(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： CKULKYRQNULAIJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid

Introduction to 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic Acid (CAS No. 1805240-61-2)

5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid, with the CAS number 1805240-61-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which have been widely studied due to their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a bromine substituent, a difluoromethyl group, and a methyl group, makes this compound particularly interesting for synthetic chemists and biologists alike.

The structural features of 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid contribute to its unique chemical properties and reactivity. The bromine atom at the 5-position provides a site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl group enhances the metabolic stability of the compound, making it a valuable intermediate in the development of bioactive molecules that require resistance to enzymatic degradation.

In recent years, there has been growing interest in the development of novel pyridine-based drugs due to their broad spectrum of biological activities. Pyridine derivatives have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with halogenated substituents, such as bromine and fluorine-containing groups, have shown enhanced bioavailability and improved pharmacokinetic profiles. The compound 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid is no exception and has been explored in various preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The carboxylic acid group at the 6-position allows for further derivatization through esterification or amidation reactions, enabling the synthesis of a wide range of analogs with tailored biological activities. This flexibility has made 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid a valuable scaffold for drug discovery efforts aimed at identifying new therapeutic agents.

The brominated pyridines have garnered particular attention due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of the bromine atom facilitates various synthetic transformations that are not possible with non-halogenated pyridines. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups at different positions of the pyridine ring, expanding the structural diversity of derived compounds.

In addition to its synthetic utility, 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid has been investigated for its potential biological effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. The combination of a bromine atom and a difluoromethyl group is known to enhance binding affinity and selectivity, which are critical factors in drug design. Further research is ongoing to explore the full spectrum of biological activities associated with this compound.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and enhance drug efficacy. This functional group has been incorporated into numerous drug candidates due to its ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. In particular, difluoromethylation has been shown to protect against oxidative degradation and increase resistance to enzymatic hydrolysis, making it an attractive modification for drug development.

The carboxylic acid moiety in 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid also provides opportunities for further chemical modifications. Esterification or amidation can be employed to generate derivatives with improved solubility or targeted delivery properties. These modifications are essential for optimizing drug candidates for clinical use, as they can significantly influence pharmacokinetic behavior and therapeutic efficacy.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can be used to predict binding interactions between 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid and biological targets, providing insights into its potential mechanisms of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination at the 5-position followed by protection-deprotection strategies to introduce the difluoromethyl group at the 2-position. The final step involves carboxylation at the 6-position, which can be achieved through various methods such as lithiation followed by reaction with carbon dioxide or through direct carboxylation using transition metal catalysts.

The importance of this compound cannot be overstated in the context of contemporary pharmaceutical research. As drug discovery efforts continue to evolve, compounds like 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid serve as essential tools for developing new treatments for various diseases. Their unique structural features make them ideal candidates for further exploration in both academic research laboratories and industrial settings.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid (CAS No. 1805240-61-2) is a versatile and valuable compound with significant applications in pharmaceutical chemistry. Its structural features enable diverse synthetic modifications and biological investigations, making it a cornerstone in modern drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.